Cas no 171263-01-7 (8-(3-(3',6'-Dihydroxy-3-oxo-3h-spiro[isobenzofuran-1,9'-xanthen]-5-yl)thioureido)octanoic acid)
8-(3-(3',6'-Dihydroxy-3-oxo-3h-spiro[isobenzofuran-1,9'-xanthen]-5-yl)thioureido)octanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 8-(3-(3',6'-Dihydroxy-3-oxo-3h-spiro[isobenzofuran-1,9'-xanthen]-5-yl)thioureido)octanoic acid
-
- Inchi: 1S/C29H28N2O7S/c32-18-8-11-22-24(15-18)37-25-16-19(33)9-12-23(25)29(22)21-10-7-17(14-20(21)27(36)38-29)31-28(39)30-13-5-3-1-2-4-6-26(34)35/h7-12,14-16,32-33H,1-6,13H2,(H,34,35)(H2,30,31,39)
- InChI Key: UMKSBNGFOOPQCJ-UHFFFAOYSA-N
- SMILES: S=C(NCCCCCCCC(=O)O)NC1C=CC2=C(C=1)C(=O)OC12C2C=CC(=CC=2OC2C=C(C=CC1=2)O)O
Computed Properties
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 39
- Rotatable Bond Count: 9
- Complexity: 877
- XLogP3: 4.7
- Topological Polar Surface Area: 169
8-(3-(3',6'-Dihydroxy-3-oxo-3h-spiro[isobenzofuran-1,9'-xanthen]-5-yl)thioureido)octanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AK Scientific | AMTGC182-50mg |
8-(3-(3',6'-dihydroxy-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthen]-5-yl)thioureido)octanoic acid |
171263-01-7 | 97% | 50mg |
$160 | 2025-02-18 | |
| AK Scientific | AMTGC182-250mg |
8-(3-(3',6'-dihydroxy-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthen]-5-yl)thioureido)octanoic acid |
171263-01-7 | 97% | 250mg |
$480 | 2025-02-18 |
8-(3-(3',6'-Dihydroxy-3-oxo-3h-spiro[isobenzofuran-1,9'-xanthen]-5-yl)thioureido)octanoic acid Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
Additional information on 8-(3-(3',6'-Dihydroxy-3-oxo-3h-spiro[isobenzofuran-1,9'-xanthen]-5-yl)thioureido)octanoic acid
Comprehensive Analysis of 8-(3-(3',6'-Dihydroxy-3-oxo-3h-spiro[isobenzofuran-1,9'-xanthen]-5-yl)thioureido)octanoic acid (CAS No. 171263-01-7)
In the realm of fluorescent probes and biochemical research, 8-(3-(3',6'-Dihydroxy-3-oxo-3h-spiro[isobenzofuran-1,9'-xanthen]-5-yl)thioureido)octanoic acid (CAS No. 171263-01-7) stands out as a highly specialized compound. This molecule, often associated with the xanthene and spiroisobenzofuran families, is widely recognized for its unique photophysical properties. Researchers and pharmaceutical developers frequently inquire about its applications in bioimaging, molecular labeling, and diagnostic assays, making it a subject of significant interest in modern scientific literature.
The structural complexity of this compound, featuring a thioureido linkage and a carboxylic acid tail, allows for versatile functionalization. Its fluorescence emission in the visible spectrum (typically 500–600 nm) is a key attribute, enabling its use in live-cell imaging and high-throughput screening. Recent trends in AI-driven drug discovery and precision medicine have further amplified demand for such tailored fluorophores, as they facilitate real-time tracking of biomolecular interactions.
One of the most searched questions regarding CAS No. 171263-01-7 revolves around its solubility and stability under physiological conditions. Studies confirm that the octanoic acid moiety enhances its compatibility with lipid membranes, while the dihydroxyxanthene core ensures minimal photobleaching—a critical factor for long-term imaging experiments. Additionally, its pH sensitivity makes it suitable for probing acidic microenvironments, such as those found in tumor tissues or lysosomes.
From a synthetic chemistry perspective, the incorporation of a spirocyclic architecture in this compound provides exceptional structural rigidity, reducing non-specific binding in complex biological matrices. This property is particularly valuable in immunoassays and biosensor development, where signal-to-noise ratios are paramount. Notably, the thioureido group offers a reactive handle for conjugation with antibodies, peptides, or nanoparticles, aligning with the growing focus on theranostic platforms.
Environmental and safety considerations are also frequently discussed in relation to CAS No. 171263-01-7. While not classified as hazardous, proper handling protocols are recommended due to its potential to interact with thiol-containing biomolecules. Its biodegradability profile and low ecotoxicity further support its use in green chemistry initiatives, a topic gaining traction in sustainable research communities.
In summary, 8-(3-(3',6'-Dihydroxy-3-oxo-3h-spiro[isobenzofuran-1,9'-xanthen]-5-yl)thioureido)octanoic acid exemplifies the intersection of advanced materials and life sciences. Its multifaceted applications—from cancer diagnostics to neuroscience—underscore its relevance in addressing contemporary challenges in biomedicine. As search queries for fluorescent tags and targeted imaging agents continue to rise, this compound remains a cornerstone in the toolkit of innovative researchers.
171263-01-7 (8-(3-(3',6'-Dihydroxy-3-oxo-3h-spiro[isobenzofuran-1,9'-xanthen]-5-yl)thioureido)octanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)